Cas no 115545-85-2 (Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate)

• Product Name: Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate
• CAS No: 115545-85-2
• MF: C₂₃H₂₃NO₂S
• MW: 377.499224901199
• MDL: MFCD27578273
• CID: 4497466
• PubChem ID: 13877013
• Update Time: 2025-06-09

Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• D-Cysteine, S-(triphenylmethyl)-, methyl ester
• METHYL (2S)-2-AMINO-3-[(TRIPHENYLMETHYL)SULFANYL]PROPANOATE
• S-TRITYL-D-CYSTEINE METHYL ESTER
• (S)-Methyl 2-amino-3-(tritylthio)propanoate
• SCHEMBL12872399
• MFCD27578273
• EN300-7395556
• BS-30153
• (S)-Methyl2-amino-3-(tritylthio)propanoate
• 115545-85-2
• methyl (2S)-2-amino-3-tritylsulfanylpropanoate
• CS-0162062
• D83278
• Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate

• MDL： MFCD27578273
• Inchi： 1S/C23H23NO2S/c1-26-22(25)21(24)17-27-23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21H,17,24H2,1H3/t21-/m1/s1
• InChI Key： DXUZZMIANHJYIU-OAQYLSRUSA-N
• SMILES： S(C[C@H](C(=O)OC)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 377.14495015g/mol
• Monoisotopic Mass: 377.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 77.6Ų

Additional information on Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate

Comprehensive Overview of Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate (CAS No. 115545-85-2)

Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate, with the CAS number 115545-85-2, is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of amino acid derivatives, featuring a triphenylmethyl (trityl) protecting group on the sulfur atom, which is critical for selective deprotection strategies in complex molecular constructions. Its unique structure makes it a valuable intermediate in the development of peptide-based therapeutics and bioconjugation applications.

The growing interest in peptide drugs and targeted drug delivery systems has propelled the demand for high-purity intermediates like Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate. Researchers often search for "CAS 115545-85-2 supplier" or "trityl-protected cysteine derivatives" to source this compound for projects involving protein engineering or antibody-drug conjugates (ADCs). Its role in solid-phase peptide synthesis (SPPS) is particularly noteworthy, as the trityl group offers stability under acidic conditions while being selectively removable under mild conditions.

From an analytical perspective, Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate exhibits distinct NMR spectra and mass spectrometry profiles, which are frequently referenced in publications about peptide characterization. Laboratories focusing on post-translational modifications (PTMs) or thiol chemistry often incorporate this compound due to its ability to mimic cysteine residues in controlled environments. The compound's chiral purity (indicated by the (2S) configuration) is another critical factor for researchers investigating stereospecific reactions in medicinal chemistry.

In the context of green chemistry trends, synthetic protocols for CAS 115545-85-2 have evolved to minimize hazardous byproducts. Recent patents describe improved methods for its synthesis using catalytic asymmetric synthesis, aligning with the industry's shift toward sustainable pharmaceutical manufacturing. These advancements address common search queries like "eco-friendly peptide synthesis reagents" or "scalable trityl protection methods," reflecting the compound's relevance in modern process chemistry optimization.

The stability of Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate under various storage conditions is another frequently discussed topic. Proper handling requires attention to moisture-sensitive properties, as indicated by its classification among air-sensitive reagents. This characteristic is crucial for laboratories performing high-throughput screening or automated synthesis platforms, where reagent consistency directly impacts reproducibility. Suppliers often highlight its compatibility with inert atmosphere packaging to meet these operational requirements.

Emerging applications in biomaterials science have further expanded the utility of this compound. Studies exploring smart hydrogels or drug-eluting implants utilize its thioether linkage for controlled release mechanisms. Such interdisciplinary uses correlate with rising search volumes for terms like "biocompatible sulfur-containing monomers" and "peptide-polymer hybrids," demonstrating the compound's versatility beyond traditional peptide chemistry.

Quality control specifications for CAS 115545-85-2 typically emphasize HPLC purity (>98%) and rigorous chiral HPLC analysis to ensure enantiomeric excess (>99% ee). These parameters are vital for regulatory submissions in preclinical development, particularly when the compound serves as a building block for GMP-grade peptides. Analytical certificates often reference ICH guidelines, addressing the pharmaceutical industry's demand for standardized characterization data.

In summary, Methyl (2S)-2-amino-3-(triphenylmethyl)sulfanylpropanoate represents a cornerstone reagent in advanced synthetic chemistry, bridging fundamental research with industrial-scale applications. Its multifaceted role in peptide science, combined with evolving synthetic methodologies, ensures continued relevance in academic and commercial settings alike. The compound's alignment with contemporary research priorities—from precision medicine to sustainable synthesis—positions it as a critical tool for next-generation therapeutic development.